{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine

Specification

• Molecular Formula: C11H15F2N5
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 1-[1-(difluoromethyl)pyrazol-3-yl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]methanamine
• Standard InChI: InChI=1S/C11H15F2N5/c1-8-9(6-15-17(8)2)5-14-7-10-3-4-18(16-10)11(12)13/h3-4,6,11,14H,5,7H2,1-2H3
• Standard InChI Key: KGAMBWIOAMMFBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=NN(C=C2)C(F)F

Introduction

The compound {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine is a complex organic molecule featuring a unique pyrazole structure. It is characterized by the presence of a difluoromethyl group attached to one pyrazole ring and dimethyl substitutions on another pyrazole ring. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine typically involves multi-step organic reactions. These processes may include the formation of pyrazole rings and subsequent modifications to introduce the difluoromethyl and dimethyl groups.

Comparison with Similar Compounds

Several compounds share structural similarities with {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine. These include:

Compound Name	Structure Features	Notable Activities
5-methyl-1H-pyrazol-3-amine	Contains a methyl group on the pyrazole ring	Antimicrobial
3-amino-5-methylpyrazole	Amino group substitution	Anti-inflammatory
4-methylpyrazole	Simple methyl substitution	Used in various chemical syntheses

Potential Applications

The unique structure of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine makes it suitable for various applications in synthetic organic chemistry and medicinal chemistry. Interaction studies are critical for understanding how this compound interacts with biological systems, which will help elucidate its mechanism of action and therapeutic potential.